Cas no 88312-49-6 (3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-methoxyphenyl)-)
88312-49-6 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-methoxyphenyl)-
CAS No:88312-49-6
MF:C9H10N4OS
MW:222.266899585724
CID:637731
PubChem ID:13285607
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-methoxyphenyl)-
- 3-amino-4-(2-methoxyphenyl)-1H-1,2,4-triazole-5-thione
- AKOS013898972
- DTXSID10534745
- 5-Amino-4-(2-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 88312-49-6
-
- Inchi: 1S/C9H10N4OS/c1-14-7-5-3-2-4-6(7)13-8(10)11-12-9(13)15/h2-5H,1H3,(H2,10,11)(H,12,15)
- InChI Key: YGGXMBRQESYUPV-UHFFFAOYSA-N
- SMILES: S=C1NN=C(N)N1C1C=CC=CC=1OC
Computed Properties
- Exact Mass: 222.05753213g/mol
- Monoisotopic Mass: 222.05753213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 95Ų
3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-methoxyphenyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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